Cas no 1261835-60-2 (4,2',4',5'-Tetrachlorobiphenyl-2-ethylamine)

• Product Name: 4,2',4',5'-Tetrachlorobiphenyl-2-ethylamine
• CAS No: 1261835-60-2
• MF: C₁₄H₁₁Cl₄N
• MW: 335.055839776993
• CID: 4997180
• Update Time: 2025-07-15

4,2',4',5'-Tetrachlorobiphenyl-2-ethylamine Chemical and Physical Properties

Names and Identifiers

• 4,2',4',5'-Tetrachlorobiphenyl-2-ethylamine

• Inchi： 1S/C14H11Cl4N/c15-9-1-2-10(8(5-9)3-4-19)11-6-13(17)14(18)7-12(11)16/h1-2,5-7H,3-4,19H2
• InChI Key： NEALNRZQSOQLSR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2C=C(C(=CC=2Cl)Cl)Cl)=C(C=1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 289
• XLogP3: 6
• Topological Polar Surface Area: 26

Additional information on 4,2',4',5'-Tetrachlorobiphenyl-2-ethylamine

Introduction to 4,2',4',5'-Tetrachlorobiphenyl-2-ethylamine (CAS No. 1261835-60-2)

4,2',4',5'-Tetrachlorobiphenyl-2-ethylamine (CAS No. 1261835-60-2) is a complex organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of tetrachlorobiphenyl, with an additional ethylamine group attached to the biphenyl core. The presence of multiple chlorine atoms and the ethylamine moiety imparts distinct chemical and biological characteristics, making it a subject of interest for various research endeavors.

The molecular structure of 4,2',4',5'-Tetrachlorobiphenyl-2-ethylamine is characterized by a biphenyl backbone with four chlorine atoms substituted at specific positions (2', 4', and 5') and an ethylamine group attached to the 2-position of one of the phenyl rings. This configuration confers the compound with high stability and resistance to degradation, which can be advantageous in certain applications but also poses challenges in terms of environmental persistence.

Recent studies have explored the potential biological activities of 4,2',4',5'-Tetrachlorobiphenyl-2-ethylamine. One notable area of research is its interaction with neurotransmitter systems. The ethylamine group suggests that this compound may have affinity for certain receptors in the central nervous system (CNS), potentially modulating neurotransmitter release or receptor activity. Preliminary in vitro studies have shown that 4,2',4',5'-Tetrachlorobiphenyl-2-ethylamine can bind to serotonin and dopamine receptors, although further investigations are needed to elucidate its exact mechanisms of action.

In the context of drug development, 4,2',4',5'-Tetrachlorobiphenyl-2-ethylamine has been evaluated for its potential therapeutic applications. Researchers are particularly interested in its ability to modulate neurotransmitter systems, which could be beneficial for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases. However, the compound's complex structure and potential for environmental persistence necessitate a thorough assessment of its safety and efficacy before it can be considered for clinical use.

The environmental impact of 4,2',4',5'-Tetrachlorobiphenyl-2-ethylamine is another critical area of research. Chlorinated biphenyls are known to be persistent organic pollutants (POPs) that can accumulate in the environment and pose risks to ecosystems and human health. Studies have shown that while 4,2',4',5'-Tetrachlorobiphenyl-2-ethylamine shares some structural similarities with other chlorinated biphenyls, its unique ethylamine group may influence its environmental behavior. Ongoing research aims to understand how this compound degrades in different environmental conditions and assess its potential for bioaccumulation.

In addition to its biological and environmental aspects, the synthesis and chemical properties of 4,2',4',5'-Tetrachlorobiphenyl-2-ethylamine are subjects of ongoing investigation. The compound can be synthesized through various routes, including multistep reactions involving halogenation and amination processes. These synthetic methods are crucial for producing high-purity samples required for detailed studies and potential commercial applications.

The future prospects for 4,2',4',5'-Tetrachlorobiphenyl-2-ethylamine are promising but require careful consideration of both its benefits and potential risks. As research continues to advance our understanding of this compound's properties and applications, it is essential to balance scientific innovation with responsible environmental stewardship. Collaborative efforts between chemists, biologists, pharmacologists, and environmental scientists will be crucial in realizing the full potential of 4,2',4',5'-Tetrachlorobiphenyl-2-ethylamine.